3-(2-Aminobutyl)thiazolidine-2,4-dione hydrochloride

• IUPAC Name: 3-(2-aminobutyl)-1,3-thiazolidine-2,4-dione;hydrochloride
• InChI: InChI=1S/C7H12N2O2S.ClH/c1-2-5(8)3-9-6(10)4-12-7(9)11;/h5H,2-4,8H2,1H3;1H
• InChI Key: HTTFPQSAQYORAI-UHFFFAOYSA-N
• Canonical SMILES: CCC(CN1C(=O)CSC1=O)N.Cl
• Molecular Formula: C7H13ClN2O2S
• Molecular Weight: 224.71 g/mol

Description

3-(2-Aminobutyl)thiazolidine-2,4-dione hydrochloride is a small molecule drug candidate. It is a heterocyclic compound that consists of a five-membered saturated thiazolidine ring with sulfur at 1 and nitrogen at 3, along with two carbonyl functional groups at the 2 and 4 positions.

Synthesis Analysis

The synthesis of thiazolidine-2,4-dione derivatives has been achieved using various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry. These methods have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity.

Molecular Structure Analysis

The thiazolidin-2,4-dione (TZD) moiety plays a central role in the biological functioning of several essential molecules. The availability of substitutions at the third and fifth positions of the Thiazolidin-2,4-dione (TZD) scaffold makes it a highly utilized and versatile moiety.

Chemical Reactions Analysis

The direction of the benzoylation reaction of thiazolidine-2,4-dione under the conditions of basic and general acid catalysis has been studied. It was shown that the direction of benzoylation of thiazolidine-2,4-dione at the cyclic nitrogen atom or oxygen atoms depends on two major factors: the solvent and the presence of cations.

Scientific Research Applications

Synthesis of Antihyperglycemic Drugs

.

Molecular Docking Studies

.

Chemical Property Analysis

.

One-Pot Multicomponent Reactions (MCR)

.

Antimicrobial, Anticancer, and Antioxidant Potential

.

Ultrasound-Promoted Aldol Condensation Reaction

.

MilliporeSigmaSpringerChemicalBookSpringerBMC Chemistry

Mechanism of Action

Target of Action

• The primary target of 3-(2-Aminobutyl)thiazolidine-2,4-dione hydrochloride (referred to as TZD) is the peroxisome proliferator-activated receptor gamma (PPAR-γ) . PPAR-γ is a nuclear receptor involved in regulating glucose and lipid metabolism. Activation of PPAR-γ leads to improved insulin sensitivity and glucose homeostasis .

Future Directions

Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity. These data provide useful information for designing next-generation drug candidates. Developing multifunctional drugs and improving their activity should be a focus of research.